2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine

• IUPAC Name: 2-(4-ethoxyphenyl)-2-fluoroethanamine
• InChI: InChI=1S/C10H14FNO/c1-2-13-9-5-3-8(4-6-9)10(11)7-12/h3-6,10H,2,7,12H2,1H3
• InChI Key: SFSFHADFYNBVDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CN)F
• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol

Description

The compound “2-(4-Ethoxyphenyl)ethanol” is used as a pharmaceutical intermediate. It is soluble in water and stable under normal temperatures and pressures.

Synthesis Analysis

While specific synthesis methods for “2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine” were not found, similar compounds like “2-(4-Ethoxyphenyl)ethanol” and “2-(4-Ethoxyphenyl)ethylamine” have been synthesized and used in various research applications.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using density functional theory calculations. These studies often compare theoretical results with experimental observations.

Scientific Research Applications

Synthesis and Characterization

• Patel, Gandhi, and Sharma (2010) discussed the preparation of novel compounds, including derivatives of 4-(4-ethoxyphenyl)-1-phenylpyridine-2,6(1H,5H)-dione, which were evaluated for antimicrobial activity. This synthesis pathway potentially involves or relates to compounds similar to 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine in its synthesis or application steps (Patel, Gandhi, & Sharma, 2010).
• Bradshaw et al. (2002) investigated the antitumor properties of novel 2-(4-aminophenyl)benzothiazoles, highlighting the importance of functional groups similar to those in this compound for medicinal chemistry applications, specifically in enhancing water solubility and biological activity of lipophilic drugs through amino acid conjugation (Bradshaw et al., 2002).

Applications in Material Science

• Gao et al. (2016) developed a fluorescent sensor based on aggregation-induced emission (AIE) properties for the detection of amine vapors, showcasing the application of amine-functionalized compounds in environmental monitoring and safety (Gao et al., 2016).

Advanced Chemical Applications

• Thvedt et al. (2010) explored the enantioenriched synthesis of 1-aryl-2-fluoroethylamines, demonstrating the utility of fluoro and ethoxy functional groups in achieving high enantiomeric excess in synthetic chemistry. This study underlines the significance of compounds like this compound in the context of developing chiral molecules with potential pharmacological activities (Thvedt, Fuglseth, Sundby, & Hoff, 2010).

Safety and Hazards

While specific safety data for “2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine” is not available, similar compounds require suitable protective clothing, and contact with skin and eyes should be avoided.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for 2-(4-Ethoxyphenyl)-2-fluoroethan-1-amine.

Mode of Action

It’s worth noting that similar compounds, such as indole derivatives, have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may interact with its targets in a way that results in a broad spectrum of biological activities.

Biochemical Pathways

Similar compounds such as indole derivatives have been found to affect a variety of biological pathways

Result of Action

Similar compounds such as indole derivatives have been found to possess various biological activities , suggesting that this compound may have a broad range of molecular and cellular effects.